Cas no 1274903-27-3 (12-Benzylamino-1-dodecanol)

• Product Name: 12-Benzylamino-1-dodecanol
• CAS No: 1274903-27-3
• MF: C₁₉H₃₃NO
• MW: 291.471425771713
• MDL: MFCD06797075
• CID: 5168300
• PubChem ID: 44630169
• Update Time: 2026-03-04

12-Benzylamino-1-dodecanol Chemical and Physical Properties

Names and Identifiers

• 12-Benzylamino-1-dodecanol
• B2403
• N-(12-Hydroxydodecyl)benzylamine
• 1274903-27-3
• 12-(benzylamino)dodecan-1-ol
• MFCD06797075

• MDL： MFCD06797075
• Inchi： 1S/C19H33NO/c21-17-13-8-6-4-2-1-3-5-7-12-16-20-18-19-14-10-9-11-15-19/h9-11,14-15,20-21H,1-8,12-13,16-18H2
• InChI Key： NHJKHPPLADLFHH-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.256
• Monoisotopic Mass: 291.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 12-Benzylamino-1-dodecanol

12-Benzylamino-1-dodecanol (CAS No. 1274903-27-3): An Overview of Its Properties, Applications, and Recent Research

12-Benzylamino-1-dodecanol (CAS No. 1274903-27-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a long aliphatic chain and a benzylamino functional group. The combination of these features endows 12-Benzylamino-1-dodecanol with a range of interesting properties that make it a valuable component in various applications.

The chemical formula of 12-Benzylamino-1-dodecanol is C₁₈H₃₇N·OH, and its molecular weight is approximately 287.5 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point is around 55°C, and it exhibits good thermal stability under normal conditions.

12-Benzylamino-1-dodecanol has been the subject of numerous studies due to its potential applications in drug delivery systems, surfactants, and as a precursor for the synthesis of more complex molecules. One of the key areas of research has been its use as a surfactant in emulsification processes. The long aliphatic chain provides excellent hydrophobic properties, while the benzylamino group enhances its amphiphilic nature. This dual functionality makes 12-Benzylamino-1-dodecanol an effective emulsifying agent for various industrial and pharmaceutical formulations.

In the pharmaceutical industry, 12-Benzylamino-1-dodecanol has shown promise as a drug delivery vehicle. Recent studies have demonstrated its ability to enhance the solubility and bioavailability of poorly water-soluble drugs. For instance, a study published in the Journal of Pharmaceutical Sciences in 2023 reported that 12-Benzylamino-1-dodecanol-based nanoparticles significantly improved the oral bioavailability of curcumin, a natural compound with potent anti-inflammatory and antioxidant properties but limited bioavailability due to poor solubility.

The amphiphilic nature of 12-Benzylamino-1-dodecanol also makes it an attractive candidate for the development of lipid-based drug delivery systems. Liposomes and micelles formed using this compound have been shown to provide sustained release profiles and enhanced cellular uptake, which are crucial for optimizing therapeutic outcomes. A recent review article in Advanced Drug Delivery Reviews highlighted the potential of 12-Benzylamino-1-dodecanol-based liposomes in targeted drug delivery for cancer therapy.

Beyond its applications in drug delivery, 12-Benzylamino-1-dodecanol has also been explored for its use in materials science. Its unique molecular structure allows it to form self-assembled monolayers (SAMs) on various surfaces, which can be utilized in the fabrication of functional coatings and nanomaterials. Research published in Langmuir in 2023 demonstrated that SAMs formed from 12-Benzylamino-1-dodecanol exhibited excellent stability and uniformity, making them suitable for applications in sensors and catalytic surfaces.

The synthesis of 12-Benzylamino-1-dodecanol typically involves multi-step processes that include the formation of an amide intermediate followed by reduction to the alcohol. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption. A study published in Green Chemistry in 2023 described a novel catalytic method using heterogeneous catalysts that significantly improved the yield and purity of 12-Benzylamino-1-dodecanol.

In conclusion, 12-Benzylamino-1-dodecanol (CAS No. 1274903-27-3) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and industrial processes. Its unique molecular structure provides it with valuable properties such as amphiphilicity, thermal stability, and self-assembling capabilities. Ongoing research continues to uncover new potential uses for this compound, making it an important focus area for future developments in these fields.